![molecular formula C14H17N3O B4690392 N-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-methylbenzamide](/img/structure/B4690392.png)
N-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-methylbenzamide
Overview
Description
N-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-methylbenzamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis and metabolism, and A-769662 has been shown to have potential therapeutic applications in the treatment of metabolic disorders such as type 2 diabetes and obesity.
Mechanism of Action
N-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-methylbenzamide activates AMPK by binding to the γ-subunit of the enzyme, which leads to allosteric activation of the enzyme. This activation leads to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis, all of which contribute to improved metabolic function.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in preclinical models. It has been shown to increase glucose uptake and insulin sensitivity in skeletal muscle cells, reduce lipid accumulation in adipocytes, and improve mitochondrial function. It has also been shown to reduce inflammation and oxidative stress, which are key contributors to the development of metabolic disorders.
Advantages and Limitations for Lab Experiments
N-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-methylbenzamide has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized and purified, which makes it a valuable tool for studying the AMPK signaling pathway. However, there are also limitations to its use. It has been shown to have off-target effects on other enzymes, which can complicate data interpretation. Additionally, its potency and efficacy can vary depending on the cell type and experimental conditions used.
Future Directions
There are several potential future directions for research on N-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-methylbenzamide. One area of interest is the development of more potent and selective AMPK activators that have fewer off-target effects. Another area of interest is the investigation of the long-term effects of this compound on metabolic function and overall health. Additionally, there is potential for the development of this compound as a therapeutic agent for the treatment of metabolic disorders such as type 2 diabetes and obesity.
Scientific Research Applications
N-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-methylbenzamide has been extensively studied in preclinical models for its potential therapeutic applications. It has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle cells, which makes it a promising candidate for the treatment of type 2 diabetes. It has also been shown to increase fatty acid oxidation and reduce lipid accumulation in adipocytes, which suggests it may have potential applications in the treatment of obesity.
properties
IUPAC Name |
N-(1-ethyl-5-methylpyrazol-4-yl)-3-methylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O/c1-4-17-11(3)13(9-15-17)16-14(18)12-7-5-6-10(2)8-12/h5-9H,4H2,1-3H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYTMGAOXHDSBHU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C=N1)NC(=O)C2=CC=CC(=C2)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.